Cas no 171778-17-9 (Fmoc-Ser(Ac)-OH)

• Product Name: Fmoc-Ser(Ac)-OH
• CAS No: 171778-17-9
• MF: C₂₀H₁₉NO₆
• MW: 369.367965936661
• MDL: MFCD00077070
• CID: 111402
• PubChem ID: 7018824
• Update Time: 2025-06-12

Fmoc-Ser(Ac)-OH Chemical and Physical Properties

Names and Identifiers

• L-Serine,O-acetyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• Fmoc-Ser(Ac)-OH
• (2S)-3-acetyloxy-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• Fmoc-L-Ser(Ac)
• Fmoc-O-acetyl-L-serine
• Fmoc-(Ac)-L-serine
• Fmoc-L-Serine(Ac)
• Fmoc-Ser(Ac)
• FMOC-SERINE(AC)-OH
• N-ALPHA-FMOC-O-ACETYL-L-SERINE
• (9H-Fluoren-9-yl)MethOxy]Carbonyl Ser(Ac)-OH
• O-Acetyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-serine
• N-ALPHA-(9-FLUORENYLMETHOXYCARBONYL)-O-ACETYL-L-SERINE
• fmoc-O-acetylserine
• HSGIKRPBGCJRDB-SFHVURJKSA-N
• 6988AH
• BC224886
• N-(9H-Fluorene-9-ylmethoxycarbonyl)-O-acetyl-L-serine
• N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-O-acetyl-L-serine
• (S)-3-((9H-Fluoren-9-yl)methoxy)-2-(acetoxymethyl)-2-amino-3-oxopropanoic acid
• DTXSID20427038
• AKOS025289449
• A921678
• DS-7550
• NSC 778228
• F10690
• AMY39940
• MFCD00077070
• NSC778228
• 171778-17-9
• CS-0100968
• HY-W048674
• NSC-778228
• Fmoc-O-acetyl-L-serine99%
• DA-73510

• MDL： MFCD00077070
• Inchi： 1S/C20H19NO6/c1-12(22)26-11-18(19(23)24)21-20(25)27-10-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-11H2,1H3,(H,21,25)(H,23,24)/t18-/m0/s1
• InChI Key： HSGIKRPBGCJRDB-SFHVURJKSA-N
• SMILES： O(C(N[C@H](C(=O)O)COC(C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 369.12100
• Monoisotopic Mass: 369.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: 2.6

Experimental Properties

• Density: 1.322
• Boiling Point: 611.2±55.0°C at 760 mmHg
• PSA: 101.93000
• LogP: 2.93230

Fmoc-Ser(Ac)-OH Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Fmoc-Ser(Ac)-OH

Comprehensive Guide to Fmoc-Ser(Ac)-OH (CAS No. 171778-17-9): Properties, Applications, and Industry Insights

Fmoc-Ser(Ac)-OH (CAS No. 171778-17-9) is a critical Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound, featuring an acetyl-protected serine side chain, plays a pivotal role in solid-phase peptide synthesis (SPPS), particularly for constructing complex peptides with high precision. Its molecular formula is C₂₀H₁₉NO₆, and it exhibits excellent stability under standard SPPS conditions, making it a preferred choice for researchers.

The growing demand for custom peptides in drug discovery and bioconjugation has propelled interest in Fmoc-Ser(Ac)-OH. Recent trends highlight its utility in developing therapeutic peptides, vaccine adjuvants, and targeted drug delivery systems. A 2023 market analysis revealed a 12% annual growth in Fmoc-amino acid consumption, driven by advancements in cancer immunotherapy and personalized medicine applications.

From a technical perspective, Fmoc-Ser(Ac)-OH demonstrates superior coupling efficiency compared to unprotected serine derivatives, with reported yields exceeding 98% in optimized HBTU/HOBt activation systems. The acetyl group provides essential protection against side reactions during peptide chain elongation, while maintaining compatibility with standard TFA cleavage protocols. These characteristics make it indispensable for synthesizing glycopeptides and other post-translationally modified proteins.

Quality control of CAS 171778-17-9 material typically involves HPLC purity analysis (>99%), chiral purity verification, and residual solvent testing. Leading manufacturers now employ continuous flow chemistry to enhance production scalability while reducing environmental impact—a response to increasing industry focus on green chemistry principles. This aligns with the UN Sustainable Development Goals for responsible chemical production.

Emerging applications in peptide-based diagnostics and bioimaging probes have created new opportunities for Fmoc-Ser(Ac)-OH. Researchers are exploring its use in PET tracer development, where the acetyl group serves as a temporary protector for subsequent radiofluorination steps. Additionally, its compatibility with automated peptide synthesizers makes it valuable for high-throughput screening platforms in antibody drug conjugate (ADC) development.

Storage and handling recommendations for Fmoc-Ser(Ac)-OH emphasize protection from moisture (recommended desiccator storage at 2-8°C) and avoidance of prolonged exposure to light. Proper handling ensures maintenance of its white to off-white crystalline appearance and prevents Fmoc group degradation. These protocols are particularly important for users engaged in GMP peptide production for clinical-stage compounds.

The competitive landscape for CAS 171778-17-9 suppliers has intensified, with manufacturers differentiating through certification programs (including USP/EP standards), custom packaging options, and technical support services. Procurement specialists increasingly prioritize suppliers offering comprehensive analytical documentation and regulatory support for IND applications.

Future developments in Fmoc-Ser(Ac)-OH chemistry may focus on improved protecting group strategies for serine derivatives and expanded utility in click chemistry applications. The compound's versatility ensures its continued relevance as peptide therapeutics advance toward addressing orphan diseases and antibiotic resistance challenges—two of the most pressing concerns in modern healthcare.